Cas no 2137463-17-1 (1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol)

• Product Name: 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol
• CAS No: 2137463-17-1
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5255455
• PubChem ID: 165438406
• Update Time: 2025-06-08

1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol
• 2137463-17-1
• EN300-364025
• 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol

• Inchi： 1S/C11H23NO2/c1-3-12-8-10(13)7-11(2,14)6-9-4-5-9/h9-10,12-14H,3-8H2,1-2H3
• InChI Key： NVFSMOVIMLQLKD-UHFFFAOYSA-N
• SMILES： OC(C)(CC(CNCC)O)CC1CC1

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol

Introduction to 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol (CAS No. 2137463-17-1)

1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol (CAS No. 2137463-17-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and ethylamino functional groups, exhibits a range of potential biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol is composed of a cyclopropyl ring, an ethylamino group, and a methyl group, all attached to a pentane backbone with two hydroxyl groups at positions 2 and 4. The presence of these functional groups imparts specific chemical and physical properties to the compound, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have focused on the pharmacological properties of 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory effect is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol has also been investigated for its potential as an analgesic. Preclinical studies in animal models have demonstrated that this compound can significantly reduce pain responses without causing significant side effects. The mechanism underlying its analgesic activity is thought to involve the modulation of nociceptive pathways in the central nervous system.

The solubility and stability of 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol are important factors that influence its pharmaceutical development. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Furthermore, it demonstrates excellent stability under a wide range of conditions, making it suitable for long-term storage and transportation.

The pharmacokinetic profile of 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol has been extensively studied to understand its behavior in biological systems. In vivo studies have revealed that this compound is rapidly absorbed following oral administration and achieves peak plasma concentrations within 30 minutes. It also exhibits a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have shown that 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol is well-tolerated at therapeutic doses. Acute and chronic toxicity assessments in animal models have not revealed any significant adverse effects at clinically relevant concentrations. These findings support the safety profile of this compound and provide a strong foundation for further clinical development.

The potential therapeutic applications of 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol are not limited to anti-inflammatory and analgesic uses. Ongoing research is exploring its efficacy in treating other conditions such as neurodegenerative diseases and metabolic disorders. Preliminary studies suggest that this compound may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival.

In conclusion, 1-Cyclopropyl-5-(ethylamino)-2-methylpentane-2,4-diol (CAS No. 2137463-17-1) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new therapeutic applications will be discovered, further highlighting the importance of this compound in the development of novel treatments for various diseases.